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Introduction

AMNO82 (N,N'-dibenzhydrylethane-1,2-diamine dihydrochloride) is a pioneering
pharmacological tool used in neuroscience research.[1] It is the first identified selective, orally
active, and brain-penetrable allosteric agonist for the metabotropic glutamate receptor 7
(mGIuR7).[2][3] AMNO82 activates the mGIuR7 receptor at a site distinct from the glutamate
binding site, offering a nuanced way to modulate neuronal activity.[2][3] This compound has
become invaluable for investigating the physiological and pathological roles of mGIuR7 in the
central nervous system, particularly in the context of stress, anxiety, and other neurological
disorders.[2][4][5]

Mechanism of Action

AMNO82 functions as a positive allosteric modulator that directly activates mGIuR7 signaling.[5]
[6] mGIuR7 is a G protein-coupled receptor (GPCR) that, when activated, couples to inhibitory
G proteins (Gi/o). This initiates a signaling cascade that leads to the inhibition of adenylyl
cyclase, resulting in decreased intracellular cyclic AMP (cCAMP) levels.[2][7] More recent studies
have revealed that AMNO82-mediated mGIuR7 activation can also repress protein synthesis by
inhibiting the ERK1/2 and elF4E signaling pathways.[6][8] This modulation of key signaling
pathways underlies its effects on neurotransmission and synaptic plasticity.
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Caption: AMNO082 Signaling Pathway

Solubility and Stock Solution Preparation

Proper preparation of AMNO82 solutions is critical for experimental success. Due to its different
solubilities in agueous and organic solvents, distinct protocols should be followed.

Quantitative Solubility Data

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
DMSO 46.55 100 -
Requires gentle
Water 0.93 2 warming to fully

dissolve.[9]
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The data is based on a molecular weight of 465.45 g/mol for AMNO82 dihydrochloride.[9]
Batches may vary.

Experimental Protocols

Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

This high-concentration stock is ideal for long-term storage and for dilution into aqueous buffers
or cell culture media for in vitro experiments.

Materials:

o AMNO82 dihydrochloride powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of AMNO82 powder. For 1 mL of a 100 mM
stock solution, use 46.55 mg.

» Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
AMNO082 powder.

» Vortexing: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C for several months or at -80°C for long-term storage.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tocris.com/products/amn-082-dihydrochloride_2385
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2956978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Weigh AMNO82
Dihydrochloride Powder

:

2. Add Anhydrous DMSO
to the Powder

:

3. Vortex Thoroughly
(Gentle Warming if Needed)

Is Powder
Fully Dissolved?

4. Aliquot into
Single-Use Vials

:

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing AMNO82 DMSO Stock Solution
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays

For cell-based experiments, the DMSO stock solution is diluted to the final working
concentration in the appropriate cell culture medium or buffer.

Materials:

e 100 mM AMNO82 DMSO stock solution

e Pre-warmed cell culture medium or assay buffer
Procedure:

e Serial Dilution: Perform serial dilutions of the 100 mM DMSO stock to an intermediate
concentration (e.g., 10 mM or 1 mM) using cell culture medium. This helps to minimize the
final concentration of DMSO.

 Final Dilution: Add the required volume of the intermediate stock to the cell culture medium
to achieve the desired final concentration (e.g., 1 pM, 10 pM).

» DMSO Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of AMNO82 used in the experiment. This is crucial to control for any
effects of the solvent on the cells.

» Application: Immediately apply the prepared working solutions to the cells.

Protocol 3: Preparation and Administration for In Vivo
Studies

AMNO8?2 is orally active and brain-penetrable.[2][3] For intraperitoneal (i.p.) injections, a
suspension is typically prepared.

Materials:
o AMNO82 dihydrochloride powder

e DMSO
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e 0.9% Saline
Procedure:

o Vehicle Preparation: Prepare the vehicle solution, which is often 3% DMSO in 0.9% saline.
[10]

o Dissolving AMNO082: Dissolve the required amount of AMNOS82 in the vehicle to achieve the
target concentration for dosing (e.g., 1 mg/kg, 5.6 mg/kg, 10 mg/kg).[10][11] The volume of
injection will depend on the animal's weight.

o Administration: Administer the solution via the desired route (e.g., intraperitoneal injection or
oral gavage).

Applications and Considerations

 In Vitro Studies: AMNO82 is used in a variety of cell-based assays, including CAMP
accumulation assays, GTPyS binding assays, and studies of protein synthesis.[2][3] Typical
concentrations for in vitro studies range from the low nanomolar to the micromolar range
(e.g., 64 nM to 10 uM).[9][12]

 In Vivo Studies: In animal models, AMNO82 has been used to investigate its effects on
stress, anxiety, and motor symptoms in models of Parkinson's disease.[13] It is important to
note that AMNOS82 is rapidly metabolized in vivo to a compound that can inhibit monoamine
transporters, which may contribute to its observed behavioral effects.[5][14] This should be

considered when interpreting in vivo data.

o Selectivity: While highly selective for mGIuR7, at higher concentrations AMNO82 may show
some activity at other mGIluR subtypes and also binds to the norepinephrine transporter
(NET) and the al-adrenergic receptor.[13]
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Caption: General Workflow for In Vitro Experiments with AMNO82

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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